3-Isopropyl-4-methoxyaniline
Overview
Description
3-Isopropyl-4-methoxyaniline is a chemical compound with the molecular formula C10H15NO . It has a molecular weight of 165.24 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for 3-Isopropyl-4-methoxyaniline is1S/C10H15NO/c1-7(2)9-6-8(11)4-5-10(9)12-3/h4-7H,11H2,1-3H3
. The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . It also has a rotatable bond count of 2 . Physical And Chemical Properties Analysis
3-Isopropyl-4-methoxyaniline has a molecular weight of 165.23 g/mol . It has an XLogP3-AA value of 2.3, indicating its partition coefficient between octanol and water . The compound has a topological polar surface area of 35.2 Ų . It has a heavy atom count of 12 .Scientific Research Applications
Medicine: Potential Therapeutic Agent Synthesis
3-Isopropyl-4-methoxyaniline may serve as a precursor in the synthesis of therapeutic agents due to its structural properties. Its methoxy group and isopropyl group could potentially be involved in the creation of compounds with analgesic or anti-inflammatory properties. The compound’s ability to act as a CYP1A2 inhibitor suggests it could modify the metabolism of other drugs, potentially leading to applications in drug development .
Agriculture: Pesticide and Herbicide Chemistry
In agriculture, 3-Isopropyl-4-methoxyaniline could be utilized in the synthesis of pesticides or herbicides. Its aromatic structure might be useful in creating compounds that target specific enzymes or receptors in pests or weeds, contributing to more efficient crop protection strategies .
Material Science: Polymer and Resin Production
The compound’s structural characteristics could be valuable in material science, particularly in the production of polymers and resins. Its ability to form stable bonds and potentially act as a polymerization agent could lead to the development of new materials with specific mechanical properties .
Industrial Applications: Chemical Intermediate
3-Isopropyl-4-methoxyaniline might be used as a chemical intermediate in various industrial processes. Its molecular structure could be beneficial in the synthesis of dyes, adhesives, and coatings, where it may impart certain desirable characteristics such as color stability or adhesive strength .
Environmental Science: Analytical and Detection Methods
This compound could have applications in environmental science, particularly in the development of analytical methods for pollutant detection. Its unique chemical properties might allow it to bind with specific contaminants, aiding in their identification and measurement in environmental samples .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, 3-Isopropyl-4-methoxyaniline’s role as a potential enzyme inhibitor could be explored. It may be used in studies to understand enzyme function and to develop inhibitors that can regulate metabolic pathways or treat diseases where enzyme activity is a factor .
Pharmacology: Drug Metabolism Research
The compound’s inhibitory effects on certain cytochrome P450 enzymes suggest applications in pharmacology, particularly in the study of drug metabolism. Understanding how it interacts with these enzymes could lead to insights into the metabolic pathways of various drugs and the design of new pharmacological agents .
Analytical Chemistry: Chromatography and Spectroscopy
Finally, 3-Isopropyl-4-methoxyaniline could be used in analytical chemistry techniques such as chromatography and spectroscopy. Its distinct chemical signature may be useful in the separation and identification of compounds in complex mixtures, enhancing the precision of analytical methods .
Safety and Hazards
properties
IUPAC Name |
4-methoxy-3-propan-2-ylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO/c1-7(2)9-6-8(11)4-5-10(9)12-3/h4-7H,11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQZLIGNZLCVEKN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C=CC(=C1)N)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10564461 | |
Record name | 4-Methoxy-3-(propan-2-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10564461 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Isopropyl-4-methoxyaniline | |
CAS RN |
91251-42-2 | |
Record name | 4-Methoxy-3-(propan-2-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10564461 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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